![molecular formula C13H15N3OS B4620697 N-(1-methyl-1H-pyrazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide](/img/structure/B4620697.png)
N-(1-methyl-1H-pyrazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
Overview
Description
N-(1-methyl-1H-pyrazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been subjected to extensive research to understand its mechanism of action and physiological effects.
Scientific Research Applications
Heterocyclic Synthesis Applications
- The compound has been investigated within the context of synthesizing various heterocyclic derivatives. For instance, benzo[b]thiophen-2-yl-hydrazonoesters were synthesized, leading to the development of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. This demonstrates the compound's utility in generating a diverse array of heterocyclic compounds with potential pharmaceutical applications (Mohareb et al., 2004).
Functionalization Reactions
- Research has also explored the functionalization reactions of related compounds, such as the conversion of 1H-pyrazole-3-carboxylic acid into corresponding carboxamide derivatives through reactions with various amines. This highlights the compound's role in synthesizing structurally diverse molecules with potential biological activities (Yıldırım et al., 2005).
Spectral Characterization and Structural Studies
- Spectral characterization and X-ray crystal structure studies of novel pyrazole derivatives have been conducted, providing insights into the molecular geometry and electronic structures of these compounds. This research is crucial for understanding the physicochemical properties and potential applications of these molecules in drug design and materials science (Kumara et al., 2018).
Antagonist Interactions with Biological Targets
- Studies have also investigated the molecular interactions of similar compounds with biological targets, such as the CB1 cannabinoid receptor. These studies are pivotal in drug discovery efforts, particularly in identifying compounds with potential therapeutic benefits or understanding the molecular basis of drug-receptor interactions (Shim et al., 2002).
Synthesis of Antitumor Agents
- The synthesis and evaluation of benzothiazole derivatives, including compounds structurally related to the query molecule, have demonstrated potent antitumor activities. This underscores the potential of these molecules in developing new cancer therapies (Yoshida et al., 2005).
Fluorescent Sensing and Photocatalysis
- Molybdate-based metal–organic complexes containing bis-pyrazole-bis-amide ligands have been studied for their fluorescent sensing and photocatalytic performance. This research indicates the potential of such compounds in environmental monitoring and degradation of pollutants (Wang et al., 2020).
Properties
IUPAC Name |
N-(1-methylpyrazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3OS/c1-16-8-10(7-14-16)15-13(17)12-6-9-4-2-3-5-11(9)18-12/h6-8H,2-5H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCBWHDHANRNZDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)NC(=O)C2=CC3=C(S2)CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.